2-{[3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Specification

• CAS No.: 899931-77-2
• Molecular Formula: C24H25Cl2N3OS
• Molecular Weight: 474.4 g/mol
• IUPAC Name: 2-[[2-(3,4-dichlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C24H25Cl2N3OS/c1-16-6-9-18(10-7-16)27-21(30)15-31-23-22(17-8-11-19(25)20(26)14-17)28-24(29-23)12-4-2-3-5-13-24/h6-11,14H,2-5,12-13,15H2,1H3,(H,27,30)
• Standard InChI Key: DEVMWMXKVVHXOW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC(=C(C=C4)Cl)Cl
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC(=C(C=C4)Cl)Cl

Introduction

The compound 2-{[3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a complex organic molecule belonging to the class of heterocyclic compounds. It features a diazaspiro structure, which is a key component in many biologically active molecules. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of bioactive molecules.

Synthesis and Chemical Reactions

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These processes often include the formation of the diazaspiro structure and subsequent functionalization with various groups. The use of polar aprotic solvents can enhance the solubility of reactants and improve reaction kinetics.

Synthesis Steps:

• Formation of Diazaspiro Structure: This step involves the creation of the core ring system, which is crucial for the compound's biological activity.

• Functionalization: The introduction of the dichlorophenyl and acetamide groups to the diazaspiro structure.

Potential Biological Activity

Compounds with similar structures are of interest for their potential interaction with biological targets such as enzymes or receptors. The mechanism of action for these compounds is not fully elucidated but may involve binding to specific sites within biological systems.

Potential Applications:

• Medicinal Chemistry: The compound's structure suggests potential applications in drug development, particularly in areas requiring interaction with specific biological targets.

• Biological Studies: Further research is needed to understand its biological activity and potential therapeutic applications.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
Related Compound 1	C23H22Cl3N3OS	494.9 g/mol	899934-86-2
Related Compound 2	C23H23Cl2N3OS	460.4 g/mol	899913-48-5
Related Compound 3	C23H22Cl2FN3OS	478.4 g/mol	899913-24-7